Cas no 2580094-91-1 (rac-methyl 1-(3R,4S)-4-methylpyrrolidin-3-yl-1H-1,2,3-triazole-4-carboxylate)

• Product Name: rac-methyl 1-(3R,4S)-4-methylpyrrolidin-3-yl-1H-1,2,3-triazole-4-carboxylate
• CAS No: 2580094-91-1
• MF: C₉H₁₄N₄O₂
• MW: 210.233061313629
• CID: 5656640
• PubChem ID: 165886705
• Update Time: 2025-05-30

rac-methyl 1-(3R,4S)-4-methylpyrrolidin-3-yl-1H-1,2,3-triazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2580094-91-1
• EN300-27732155
• rac-methyl 1-[(3R,4S)-4-methylpyrrolidin-3-yl]-1H-1,2,3-triazole-4-carboxylate
• rac-methyl 1-(3R,4S)-4-methylpyrrolidin-3-yl-1H-1,2,3-triazole-4-carboxylate

• Inchi： 1S/C9H14N4O2/c1-6-3-10-4-8(6)13-5-7(11-12-13)9(14)15-2/h5-6,8,10H,3-4H2,1-2H3/t6-,8-/m1/s1
• InChI Key： PNITYRCVRHEIFI-HTRCEHHLSA-N
• SMILES： O(C)C(C1=CN([C@@H]2CNC[C@H]2C)N=N1)=O

Computed Properties

• Exact Mass: 210.11167570g/mol
• Monoisotopic Mass: 210.11167570g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 69Ų

Additional information on rac-methyl 1-(3R,4S)-4-methylpyrrolidin-3-yl-1H-1,2,3-triazole-4-carboxylate

Rac-Methyl 1-(3R,4S)-4-Methylpyrrolidin-3-Yl-1H-1,2,3-Triazole-4-Carboxylate: A Comprehensive Overview

The compound with CAS No. 2580094-91-1, commonly referred to as rac-methyl 1-(3R,4S)-4-methylpyrrolidin-3-yl-1H-1,2,3-triazole-4-carboxylate, has garnered significant attention in the fields of organic chemistry and pharmaceutical research. This compound is a derivative of a pyrrolidine ring system with a triazole moiety, making it a versatile structure for various applications. The rac designation indicates that the compound exists as a racemic mixture, comprising equal amounts of the R and S enantiomers.

The pyrrolidine core of this compound is a five-membered nitrogen-containing ring, which is known for its stability and ability to participate in various chemical reactions. The 4-methyl substitution on the pyrrolidine ring adds steric bulk, potentially influencing the compound's reactivity and selectivity in different reaction conditions. The triazole group attached to the pyrrolidine ring introduces additional functionality, such as hydrogen bonding capabilities and potential sites for further chemical modifications.

Recent studies have highlighted the importance of triazole-containing compounds in medicinal chemistry due to their ability to act as bioisosteres or to mimic certain pharmacophores. The carboxylate ester group in this compound plays a crucial role in its solubility and bioavailability. This makes it an attractive candidate for drug delivery systems or as a precursor for more complex molecules.

One of the most promising applications of this compound lies in its potential as an intermediate in the synthesis of bioactive molecules. Researchers have explored its use in click chemistry reactions, where the triazole group can serve as a scaffold for attaching other functional groups. This approach has been particularly useful in developing small molecule inhibitors for various enzyme targets.

In terms of synthesis, the compound can be prepared through a variety of methods, including nucleophilic substitution and cycloaddition reactions. The stereochemistry at the 3R and 4S positions is critical for determining the compound's properties and must be carefully controlled during synthesis. Recent advancements in asymmetric catalysis have enabled more efficient and selective syntheses of this compound.

The racemic mixture nature of this compound presents both opportunities and challenges. While it simplifies the synthesis process by avoiding the need for enantiomeric resolution, it may limit its application in cases where enantioselectivity is required. However, techniques such as chiral resolution or asymmetric synthesis can be employed to obtain pure enantiomers if needed.

From an analytical standpoint, modern spectroscopic techniques such as NMR and mass spectrometry have been instrumental in confirming the structure and purity of this compound. These methods provide valuable insights into the compound's molecular interactions and stability under different conditions.

In conclusion, rac-methyl 1-(3R,4S)-4-methylpyrrolidin-3-yl-1H-1,2,3-triazole-4-carboxylate is a multifaceted compound with significant potential in various chemical and pharmaceutical applications. Its unique structure combines the stability of a pyrrolidine ring with the functional versatility of a triazole group, making it an intriguing subject for further research and development.